Cas no 1228957-02-5 (4-Bromo-2-propoxybenzamide)

• Product Name: 4-Bromo-2-propoxybenzamide
• CAS No: 1228957-02-5
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 1037548
• PubChem ID: 53216670
• Update Time: 2025-09-27

4-Bromo-2-propoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-propoxybenzamide
• AKOS015835549
• DTXSID30681826
• BS-19539
• Benzamide, 4-bromo-2-propoxy-
• DB-367481
• MFCD16618948
• 1228957-02-5

• MDL： MFCD16618948
• Inchi： 1S/C10H12BrNO2/c1-2-5-14-9-6-7(11)3-4-8(9)10(12)13/h3-4,6H,2,5H2,1H3,(H2,12,13)
• InChI Key： MMWRVFINDRZRPI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(N)=O)=C(C=1)OCCC

Computed Properties

• Exact Mass: 257.00500
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 53.31000
• LogP: 3.22100

4-Bromo-2-propoxybenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives